Cas no 552820-39-0 ( )

• Product Name: &nbsp
• CAS No: 552820-39-0
• MF: C₇H₁₂N₄OS
• MW: 200.261379241943
• CID: 943654
• PubChem ID: 864671
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]- (9CI)
• ACETAMIDE, 2-[(4-ETHYL-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-
• DB-325709
• ACETAMIDE,2-[(4-ETHYL-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-
• AKOS000726322
• 552820-39-0
•  

• Inchi： 1S/C7H12N4OS/c1-3-11-5(2)9-10-7(11)13-4-6(8)12/h3-4H2,1-2H3,(H2,8,12)
• InChI Key： QBXVACNNAUNRHS-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NN=C(C)N1CC

Computed Properties

• Exact Mass: 200.07318219g/mol
• Monoisotopic Mass: 200.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.1Ų